neurofilament protein NF 60

• CAS No.: 143221-01-6
• Molecular Formula: C10H9NO4
• Synonyms: neurofilament protein NF 60

Description

Neurofilament protein NF-60 is a low molecular-weight (60 kDa) neuronal cytoskeletal protein identified in the squid Loligo pealei. It is part of a family of neurofilament (NF) proteins derived from splice variants of a single squid NF gene, alongside NF-70 and NF-220 . NF-60 shares amino-terminal and lamin-like rod domains with these isoforms but differs in its carboxyl-terminal tail region, which is shorter and lacks the phosphorylated Lys-Ser-Pro repeats seen in the high-molecular-weight NF-220 . NF-60 contributes to axonal structural integrity, a conserved function among NF proteins across species.

Comparison with Similar Compounds

Comparison with Similar Neurofilament Proteins

Structural Comparison

Table 1: Structural Features of NF-60 and Related Proteins

Protein	Species	Molecular Weight	Key Structural Domains	Phosphorylation Sites
NF-60	Squid	60 kDa	Short carboxyl-terminal tail; lacks Lys-Ser-Pro repeats	Limited phosphorylation
NF-220	Squid	220 kDa	Extended tail with Lys-Ser-Pro repeats	Serines in Lys-Ser-Pro motifs
NF-L (NFL)	Mammals	68 kDa	Minimal tail; rod domain for filament assembly	Phosphorylated in pathological states
NF-M	Mammals	160 kDa	Intermediate tail with Lys-Ser-Pro repeats	Heavily phosphorylated
NF-H	Mammals	200 kDa	Long tail with extensive Lys-Ser-Pro repeats	Hyperphosphorylated in neurodegeneration

• Key Differences :
  • Squid NF-60 and NF-70 lack the phosphorylated tail domains critical for mammalian NF-M and NF-H function .
  • Mammalian NF subunits (NF-L, NF-M, NF-H) exhibit greater structural divergence from squid NF proteins, which share closer homology with nuclear lamins and type I intermediate filaments .

Functional Roles

• Mammalian NF-L : Essential for filament assembly; serves as a biomarker for axonal damage in CSF and blood due to its release during neurodegeneration .
• Mammalian NF-M/NF-H : Phosphorylated tails regulate axonal caliber and synaptic stability; hyperphosphorylation correlates with neurofibrillary pathology in Alzheimer’s disease .

Biochemical and Pathological Relevance

Table 2: Biomarker Utility and Pathological Associations

Protein	Biomarker Utility	Associated Diseases	Detection Methods
NF-60	Not studied as a biomarker	None reported	N/A
NF-L	Gold standard for axonal damage	Multiple sclerosis, ALS, Alzheimer’s	ELISA, Simoa
NF-H (pNF-H)	Phosphorylated form indicates neurodegeneration	ALS, traumatic brain injury	Immunofluorescence, Western blot

• Squid NF proteins are primarily structural, while mammalian NFs have dual roles in physiology and disease .

Evolutionary Relationships

• Squid NF-60, NF-70, and NF-220 arise from a single gene via alternative splicing, a mechanism absent in mammals, which have separate genes for NF-L, NF-M, and NF-H .
• Mammalian NF-M and NF-H share Lys-Ser-Pro motifs with squid NF-220, but phylogenetic analysis reveals closer homology between squid NFs and nuclear lamins than with vertebrate NFs .

Q & A

Q. How can the FINER criteria improve experimental design for NF 60 studies?

• Methodological Answer : Ensure research questions are F easible (e.g., access to species-specific NF antibodies), I nteresting (link NF 60 to understudied pathways like metal homeostasis), N ovel (explore NF 60 in invertebrate models), E thical (minimize vertebrate use where possible), and R elevant (align with biomarker discovery trends) .